6-Cyclopropyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid 6-Cyclopropyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 1118787-11-3
VCID: VC3347364
InChI: InChI=1S/C9H10N2O2S/c1-14-9-10-6(5-2-3-5)4-7(11-9)8(12)13/h4-5H,2-3H2,1H3,(H,12,13)
SMILES: CSC1=NC(=CC(=N1)C(=O)O)C2CC2
Molecular Formula: C9H10N2O2S
Molecular Weight: 210.26 g/mol

6-Cyclopropyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid

CAS No.: 1118787-11-3

Cat. No.: VC3347364

Molecular Formula: C9H10N2O2S

Molecular Weight: 210.26 g/mol

* For research use only. Not for human or veterinary use.

6-Cyclopropyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid - 1118787-11-3

Specification

CAS No. 1118787-11-3
Molecular Formula C9H10N2O2S
Molecular Weight 210.26 g/mol
IUPAC Name 6-cyclopropyl-2-methylsulfanylpyrimidine-4-carboxylic acid
Standard InChI InChI=1S/C9H10N2O2S/c1-14-9-10-6(5-2-3-5)4-7(11-9)8(12)13/h4-5H,2-3H2,1H3,(H,12,13)
Standard InChI Key CTIULVWBXFFROZ-UHFFFAOYSA-N
SMILES CSC1=NC(=CC(=N1)C(=O)O)C2CC2
Canonical SMILES CSC1=NC(=CC(=N1)C(=O)O)C2CC2

Introduction

6-Cyclopropyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid is a synthetic organic compound that belongs to the pyrimidine class of heterocyclic compounds. Pyrimidines are crucial in biological systems, forming part of nucleic acids (DNA and RNA) and playing roles in various metabolic processes. The specific modifications in this compound, such as the cyclopropyl and methylsulfanyl groups, contribute to its unique chemical and biological properties.

Synthesis and Preparation

The synthesis of 6-Cyclopropyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid typically involves multi-step reactions starting from simpler pyrimidine derivatives. The process may include nucleophilic substitution reactions to introduce the methylsulfanyl group and cyclopropylation reactions to add the cyclopropyl moiety. The carboxylic acid functionality can be introduced through oxidation or hydrolysis of appropriate precursors.

Synthesis Steps

  • Starting Materials: Pyrimidine derivatives with suitable functional groups for modification.

  • Cyclopropylation: Introduction of the cyclopropyl group via cyclopropylating agents.

  • Methylsulfanylation: Addition of the methylsulfanyl group through nucleophilic substitution.

  • Carboxylation: Introduction of the carboxylic acid group through oxidation or hydrolysis.

Chemical Data

PropertyValue/Description
Molecular FormulaC10H12N2O2S
Molecular Weight224.27 g/mol
Melting PointNot readily available
SolubilitySoluble in organic solvents

Potential Applications

  • Pharmaceutical Research: Potential use in drug development targeting specific biological pathways.

  • Agricultural Chemicals: Possible application as plant growth regulators or pesticides.

Environmental and Safety Considerations

The environmental impact and safety considerations of 6-Cyclopropyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid are important aspects to consider:

  • Toxicity: Specific toxicity data may not be available, but handling should follow standard safety protocols for organic compounds.

  • Environmental Persistence: The compound's persistence in the environment and potential for bioaccumulation should be evaluated.

Safety Precautions

  • Handling: Use protective equipment (gloves, goggles) when handling.

  • Storage: Store in a cool, dry place away from incompatible substances.

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